N-methyl-3-(2,3,5-trimethylphenoxy)-1-propanamine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-methyl-3-(2,3,5-trimethylphenoxy)propan-1-amine
• InChI: InChI=1S/C13H21NO/c1-10-8-11(2)12(3)13(9-10)15-7-5-6-14-4/h8-9,14H,5-7H2,1-4H3
• InChI Key: VFEHOEAMLKLDHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCCCNC)C)C

Description

N-methyl-3-(2,3,5-trimethylphenoxy)-1-propanamine is an aromatic ether.

Scientific Research Applications

Analytical Chemistry and Compound Identification

• The compound N-methyl-3-(2,3,5-trimethylphenoxy)-1-propanamine and its isomers have been studied in forensic science for their structural identification using liquid chromatography and mass spectral analysis. These methods are essential for distinguishing these compounds from similar substances in forensic investigations (Deruiter, Clark, & Noggle, 1990).

Chemical Synthesis and Derivatives

• Research in the field of synthetic chemistry has led to the creation of novel derivatives of N-methyl-3-(2,3,5-trimethylphenoxy)-1-propanamine. These derivatives are synthesized for various purposes, including the exploration of their chemical properties and potential applications (Jing, 2010).

Molecular Imprinted Polymer-Based Sorbents

• The compound has also been a subject of study in the development of new techniques for selective extraction of analytes. Molecular imprinted polymer (MIP) based sorbents have been used for the determination of trace amounts of N-methyl-1-phenyl-2-propanamine in urine samples, demonstrating the compound's relevance in toxicology and clinical research (Bykov et al., 2017).

Pharmacokinetics and Drug Development

• In pharmacological research, derivatives of N-methyl-3-(2,3,5-trimethylphenoxy)-1-propanamine have been investigated for their metabolic profiles and pharmacokinetics. This research is crucial for understanding how these compounds behave in biological systems and their potential therapeutic applications (Wu et al., 2006).